Cas no 96-83-3 (Iopanoic acid)

This product is an organic iodine compound, which is a positive contrast agent for X-ray diagnosis. After oral administration, it mainly flows into the gallbladder with concentration function through the liver. After concentration, it shows the shape and function of the gallbladder under X-ray. It can appear in the gallbladder 4h after oral administration. 14-19h gallbladder development is the best. Extrahepatic bile duct can develop when the gallbladder shrinks 15-30min after taking a fat meal. This product is mainly excreted through feces and kidneys, and generally 50% can be excreted within 24h, It takes more than 5 days to completely drain. It is mainly used for cholecystography.
Iopanoic acid structure
Iopanoic acid structure
Iopanoic acid
96-83-3
C11H12I3NO2
570.931900024414
MFCD00038687
34880
87571659

Iopanoic acid Properties

Names and Identifiers

    • 2-(3-Amino-2,4,6-triiodobenzyl)butanoic acid
    • 2-(3-amino-2,4,6-triiodobenzyl)butyric acid
    • Iodopanoicacid
    • Iopanoic Acid
    • 2-[(3-amino-2,4,6-triiodophenyl)methyl]butanoic acid
    • Bilijodon
    • Choladine
    • Cholevid
    • Iopagnost
    • Jopanoic acid
    • Polognost
    • Telepaque
    • 3-(3-Amino-2,4,6-triiodophenyl)-2-ethylpropanoic acid
    • 3-Amino-α-ethyl-2,4,6-triiodohydrocinnamic Acid
    • 3-(3-Amino-2,4,6-triiodophenyl)-2-ethylpropionic Acid
    • 2-Ethyl-3-(3-amino-2,4,6-triiodophenyl)propionic acid
    • Iodopanoic acid
    • Iopanoicum
    • iopanic acid
    • Copanoic
    • Colepax
    • Cistobil
    • Jopagnost
    • Teletrast
    • Acidum iopanoicum
    • Iodopanic acid
    • Acide iopanoique [French]
    • Acidum iopanoicum [INN-Latin]
    • Acido iopanoico [INN-Spanish]
    • Acide iopanoique [INN-French]
    • Acido iopanoico [Latin,Spanish]
    • 2-[(3-amino-2,4,6-triiodophen
    • 3-Amino-α-ethyl-2,4,6-triiodobenzenepropanoic acid (ACI)
    • Hydrocinnamic acid, 3-amino-α-ethyl-2,4,6-triiodo- (6CI, 7CI, 8CI)
    • (±)-Iopanoic acid
    • 2-[(5-Amino-2,4,6-triiodophenyl)methyl]butanoic acid
    • Iopanoic acid
    • MeSH ID: D007480
    • NSC 41706
    • α-Ethyl-β-(3-amino-2,4,6-triiodophenyl)propionic acid
    • HMS502N04
    • Acid, Iopanoic
    • IOPANOIC ACID [EP IMPURITY]
    • Spectrum_001576
    • Acide iopanoique (INN-French)
    • BRD-A42628519-001-12-4
    • Iopanoic acid (USP:INN:BAN:JAN)
    • 96-83-3
    • WLN: ZR BI DI FI C1Y2 & VQ
    • DivK1c_000902
    • IOPANOIC ACID (MART.)
    • Iopanoic acid, European Pharmacopoeia (EP) Reference Standard
    • Acidum iopanoicum (INN-Latin)
    • IOPANOIC ACID [ORANGE BOOK]
    • Benzenepropanoic acid,4,6-triiodo-
    • Benzenepropanoic acid, 3-amino-.alpha.-ethyl-2,4,6-triiodo-, (.+/-.)-
    • EINECS 202-539-9
    • IOPANOIC ACID (USP IMPURITY)
    • NCGC00095082-02
    • BPBio1_001106
    • I0300
    • Spectrum5_001681
    • OIRFJRBSRORBCM-UHFFFAOYSA-
    • SBI-0051863.P002
    • IDI1_000902
    • SR-05000001877-1
    • WIN 2011
    • KBioSS_002056
    • Benzenepropanoic acid, 3-amino-alpha-ethyl-2,4,6-triiodo-, (+-)-
    • C08217
    • KBio2_004624
    • KBio1_000902
    • HMS2093M03
    • ACIDUM IOPANOICUM [WHO-IP LATIN]
    • 3-Amino-.alpha.-ethyl-2,4,6-triiodobenzenepropanoic acid
    • AB00052387_07
    • KBio2_007192
    • EN300-7397738
    • 3-(3-Amino-2,6-triiodophenyl)-2-ethylpropanoic acid
    • 2-Ethyl-3-(3-amino-2,6-triiodophenyl)propionic acid
    • NSC-758646
    • W-100130
    • BENZENEPROPANOIC ACID, 3-AMINO-.ALPHA.-ETHYL-2,4,6-TRIIODO-, (+/-)-
    • IOPANOIC ACID [JAN]
    • DB08946
    • NCGC00257386-01
    • Benzenepropanoic acid, 3-amino-.alpha.-ethyl-2,4,6-triiodo-
    • Hydrocinnamic acid, 3-amino-.alpha.-ethyl-2,4,6-triiodo-
    • Tox21_110394
    • HMS2098C06
    • NSC758646
    • IOPANOIC ACID [USP IMPURITY]
    • V08AC06
    • NCGC00095082-03
    • IOPANOIC ACID [WHO-DD]
    • IOPANOIC ACID [MART.]
    • BSPBio_001004
    • HY-B1664
    • IOPANOIC ACID [MI]
    • Prestwick3_001052
    • SPECTRUM1503923
    • Spectrum4_000879
    • s5497
    • FE9794P71J
    • SCHEMBL38976
    • BRD-A42628519-001-07-4
    • D01014
    • Q1672108
    • SPBio_000992
    • 3-Amino-alpha-ethyl-2,4,6-triiodobenzenepropanoic acid
    • HMS2231G12
    • 2-(2-carbamimidoylsulfanylethyl)isothiourea
    • Acido iopanoico (INN-Spanish)
    • DTXCID603159
    • .alpha.-Ethyl-.beta.-(3-amino-2,4,6-triiodophenyl)propionic acid
    • SR-05000001877
    • IOPANOIC ACID
    • HMS1571C06
    • AS-66216
    • 2-(3-Amino-2,4,6-triiodobenzyl)butanoic acid #
    • UNII-FE9794P71J
    • Prestwick2_001052
    • Spectrum2_001206
    • IOPANOIC ACID [HSDB]
    • MFCD00038687
    • Acido iopanoico (Latin,Spanish)
    • SMR001233434
    • NINDS_000902
    • NCGC00095082-06
    • .beta.-(3-Amino-2,6-triiodophenyl)-.alpha.-ethylpropionic acid
    • HMS3369D07
    • beta-(3-Amino-2,4,6-triiodophenyl)-alpha-ethylpropionic acid
    • alpha-ETHYL-beta-(3-AMINO-2,4,6-TRIIODOPHENYL)PROPIONIC ACID
    • Prestwick0_001052
    • 3-Amino-alpha-ethyl-2,4,6-triiodohydrocinnamic acid
    • NS00007827
    • (pm)-3-Amino-alpha-ethyl-2,4,6-triiodohydrocinnamic acid
    • IOPANOIC ACID [INN]
    • Iopanoic acid (JAN/USP/INN)
    • T73105
    • Acide iopanoique
    • InChI=1/C11H12I3NO2/c1-2-5(11(16)17)3-6-7(12)4-8(13)10(15)9(6)14/h4-5H,2-3,15H2,1H3,(H,16,17)
    • CS-8125
    • HMS1922K20
    • KBio2_002056
    • IOPANOIC ACID [VANDF]
    • NSC41706
    • Prestwick1_001052
    • KBioGR_001577
    • MLS002154127
    • (.+/-.)-Iopanoic acid
    • AKOS015854598
    • .beta.-(3-Amino-2,4,6-triiodophenyl)-.alpha.-ethylpropionic acid
    • IOPANOIC ACID (EP IMPURITY)
    • BRD-A42628519-001-04-1
    • Iopanoic acid [USP:INN:BAN:JAN]
    • IOPANOIC ACID [WHO-IP]
    • 2-(3-Amino-2,6-triiodobenzyl)butyric acid
    • SPBio_002932
    • NCGC00016357-01
    • BRN 2220381
    • BENZENEPROPANOIC ACID, 3-AMINO-alpha-ETHYL-2,4,6-TRIIODO-, (+/-)-
    • Acido iopanoico
    • Acid, Iodopanoic
    • NSC-41706
    • Benzenepropanoic acid, 3-amino-alpha-ethyl-2,4,6-triiodo-
    • CHEBI:5951
    • 3-Amino-.alpha.-ethyl-2,4,6-triiodohydrocinnamic acid
    • IOPANOIC ACID (EP MONOGRAPH)
    • DTXSID6023159
    • 2-[(3-amino-2,4,6-triiodo-phenyl)methyl]butanoic acid
    • Pharmakon1600-01503923
    • HSDB 3345
    • Telepaque (TN)
    • Tox21_303477
    • Hydrocinnamic acid,4,6-triiodo-
    • Iopanoate
    • Hydrocinnamic acid, 3-amino-alpha-ethyl-2,4,6-triiodo-
    • AB00052387
    • CHEMBL867
    • HMS3715C06
    • 3-Amino-.alpha.-ethyl-2,6-triiodohydrocinnamic acid
    • NCGC00095082-01
    • Iopanoic acid, analytical standard
    • Tox21_110394_1
    • SR-05000001877-3
    • CAS-96-83-3
    • IOPANOIC ACID [EP MONOGRAPH]
    • CCG-39139
    • +Expand
    • MFCD00038687
    • OIRFJRBSRORBCM-UHFFFAOYSA-N
    • 1S/C11H12I3NO2/c1-2-5(11(16)17)3-6-7(12)4-8(13)10(15)9(6)14/h4-5H,2-3,15H2,1H3,(H,16,17)
    • O=C(C(CC)CC1C(I)=C(N)C(I)=CC=1I)O

Computed Properties

  • 570.80000
  • 2
  • 3
  • 4
  • 570.8002g/mol
  • 17
  • 277
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 3.9
  • nothing
  • 0
  • 63.3

Experimental Properties

  • 4.31710
  • 63.32000
  • 5058
  • 1.732
  • 529.1°C at 760 mmHg
  • 150.0 to 156.0 deg-C
  • No data available
  • No data available
  • White or milky white powder, almost tasteless, slightly special odor
  • Soluble in sodium hydroxide or sodium carbonate solution \ 95% ethanol \ chloroform or ether, insoluble in water
  • 4.8(at 25℃)
  • 2.2567 (estimate)

Iopanoic acid Security Information

  • GHS07 GHS07
  • NW5075000
  • 1
  • S22; S26; S36/37/39
  • R20/21/22
  • Xn Xn
  • NONH for all modes of transport
  • H302
  • P264-P270-P301+P312+P330-P501
  • warning
  • 2-8°C
  • 22
  • Warning

Iopanoic acid Customs Data

  • 2922499990

  • China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Iopanoic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003RHO-5g
2-(3-Amino-2,4,6-triiodobenzyl)butanoic acid
 96-83-3 >98.0%(T)
5g
 $185.00
A2B Chem LLC
AB74796-100mg
2-[(3-amino-2,4,6-triiodophenyl)methyl]butanoic acid
 96-83-3 ≥98.0%
100mg
 $58.00
Aaron
AR003RQ0-5g
2-(3-Amino-2,4,6-triiodobenzyl)butanoic acid
 96-83-3 98%
5g
 $198.00 2024-07-18
abcr
AB137229-5g
Iodopanoic acid, 98%; .
 96-83-3 98%
5g
 €275.80
Ambeed
A678664-25g
2-(3-Amino-2,4,6-triiodobenzyl)butanoic acid
 96-83-3 98+%
25g
 $693.0
Enamine
EN300-7397738-0.05g
2-[(3-amino-2,4,6-triiodophenyl)methyl]butanoic acid
 96-83-3
0.05g
 $2755.0
eNovation Chemicals LLC
D767881-5g
2-(3-Amino-2,4,6-triiodobenzyl)butanoic acid
 96-83-3 98.0%
5g
 $295 2022-06-09
MedChemExpress
HY-B1664-10mM*1mLinDMSO
Iopanoic acid
 96-83-3 98.58%
10mM*1mLinDMSO
 ￥660 2023-07-26
S e l l e c k ZHONG GUO
S5497-25mg
Iopanoic acid
 96-83-3 98%
25mg
 ¥795.27 2023-09-15
TRC
I717400-1g
Iodopanoic Acid
 96-83-3
1g
 $ 161.00 2023-09-07

Iopanoic acid Synthesis

Synthetic Circuit 1

16623-25-9 16623-25-9
96-83-3 96-83-3
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Iodine chloride Solvents: Water ;  1 h, 70 °C
Reference
Pd-catalysed ligand-enabled carboxylate-directed highly regioselective arylation of aliphatic acids
Zhu, Yan; Chen, Xiaolan; Yuan, Chunchen; Li, Guobao; Zhang, Jingyu; et al, Nature Communications, 2017, 8,

Synthetic Circuit 2

5253-02-1 5253-02-1
96-83-3 96-83-3
Reaction Conditions
Reference
2-Ethyl-3-(3-amino-2,4,6-triiodophenyl)propionic acid
, Czechoslovakia, , ,

Synthetic Circuit 3

96-83-3 96-83-3
Reaction Conditions
Reference
Fenbufen derivatives for cancer treatment
, Taiwan, , ,

Synthetic Circuit 4

96-83-3 96-83-3
Reaction Conditions
Reference
Substituted piperidine derivatives and their preparation. methods and compositions for treating infection
, World Intellectual Property Organization, , ,

Synthetic Circuit 5

96-83-3 96-83-3
Reaction Conditions
Reference
Potential tumor- or organ-imaging agents. 27. Polyiodinated 1,3-disubstituted and 1,2,3-trisubstituted triacylglycerols
Weichert, Jamey P.; Groziak, Michael P.; Longino, Marc A.; Schwendner, Susan W.; Counsell, Raymond E., Journal of Medicinal Chemistry, 1986, 29(12), 2457-65

Synthetic Circuit 6

96-83-3 96-83-3
Reaction Conditions
Reference
β-(2,4,6-Triiodo-3-aminophenyl)-α-ethylpropionic acid
, Poland, , ,

Synthetic Circuit 7

96-83-3 96-83-3
Reaction Conditions
Reference
α-Ethyl-β-(2,4,6-triiodo-3-aminophenyl)propionic acid
, Czechoslovakia, , ,

Iopanoic acid Raw materials

Iopanoic acid Preparation Products

Iopanoic acid Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:96-83-3)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:96-83-3)
A LA DING
anhua.mao@aladdin-e.com

Iopanoic acid Related Literature

96-83-3 (Iopanoic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:96-83-3)Iopanoic acid
A845646
99%
25g
624.0